molecular formula C12H15FN2O2 B8307514 2-(4-Fluorophenyl)-1-(4-methoxy-pyrazolidin-1-yl)-ethanone

2-(4-Fluorophenyl)-1-(4-methoxy-pyrazolidin-1-yl)-ethanone

Cat. No.: B8307514
M. Wt: 238.26 g/mol
InChI Key: MDBJTFHEJIJCRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluorophenyl)-1-(4-methoxy-pyrazolidin-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H15FN2O2 and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15FN2O2

Molecular Weight

238.26 g/mol

IUPAC Name

2-(4-fluorophenyl)-1-(4-methoxypyrazolidin-1-yl)ethanone

InChI

InChI=1S/C12H15FN2O2/c1-17-11-7-14-15(8-11)12(16)6-9-2-4-10(13)5-3-9/h2-5,11,14H,6-8H2,1H3

InChI Key

MDBJTFHEJIJCRF-UHFFFAOYSA-N

Canonical SMILES

COC1CNN(C1)C(=O)CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-[2-(4-Fluorophenyl)acetyl]-4-methoxy-pyrazolidine-1-carboxylic acid benzyl ester, 46, (12.0 g, 32.2 mmol) is dissolved in methyl alcohol (300 mL). The flask is flushed with nitrogen and charged with 10% palladium on carbon (1.2 g). The reaction mixture is stirred vigorously at room temperature under 1 atmosphere of hydrogen gas for 3 hours. The flask is flushed with nitrogen and the reaction mixture filtered through a pad of Celite, rinsing with ethyl acetate (100 mL). The filtrate is concentrated in vacuo to afford 7.67 g of the desired product as a viscous, clear oil.
Name
2-[2-(4-Fluorophenyl)acetyl]-4-methoxy-pyrazolidine-1-carboxylic acid benzyl ester
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Synthesis routes and methods II

Procedure details

Name
COC1CN(C(=O)Cc2ccc(F)cc2)N(C(=O)OCc2ccccc2)C1
Quantity
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reactant
Reaction Step One
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